(1-Methoxy-2-propyl)-2,4-diaminobenzoate

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 1-methoxypropan-2-yl 2,4-diaminobenzoate
• InChI: InChI=1S/C11H16N2O3/c1-7(6-15-2)16-11(14)9-4-3-8(12)5-10(9)13/h3-5,7H,6,12-13H2,1-2H3
• InChI Key: RCSRSMVKUWJGGS-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)OC(=O)C1=C(C=C(C=C1)N)N

Description

(1-Methoxy-2-propyl)-2,4-diaminobenzoate is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 ml Parr Shaker was charged with 75.6 g of (1-methoxy-2-propyl)-2,4-dinitrobenzoate, 200 ml methanol, and 1.5 g of a 5% palladium on carbon/50% water catalyst. The mixture was hydrogenated at 50 psi hydrogen pressure while maintaining the temperature below 50° C. Hydrogen uptake ceased after 4 hrs. The mixture was cooled, filtered, and the methanol removed under reduced pressure to give 56 g of (1-methoxy-2-propyl)-2,4-diaminobenzoate, a brown viscous liquid.